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Compound of Interest

Compound Name: Methyl Perfluoroamyl Ketone

Cat. No.: B155306 Get Quote

Methyl Perfluoroamyl Ketone, chemically known as 1,1,1,2,2,4,5,5,5-nonafluoro-4-

(trifluoromethyl)-3-pentanone and identified by the ASHRAE nomenclature FK-5-1-12, is a

fluorinated ketone that has garnered significant attention for its unique combination of

properties. It is perhaps most widely recognized under the brand name 3M™ Novec™ 1230

Fire Protection Fluid.[1] At room temperature, it is a clear, colorless liquid that evaporates

quickly.[1][2][3]

This compound's primary application is as a clean agent fire suppressant, where it functions by

rapidly removing heat from a fire, thereby disrupting the combustion process.[1][2] Unlike

traditional fire extinguishing agents like carbon dioxide, which displace oxygen, Methyl
Perfluoroamyl Ketone's mechanism of heat absorption makes it exceptionally safe for use in

occupied spaces, as it does not pose a suffocation risk.[1][2][4] Its utility extends to protecting

high-value assets such as sensitive electronic equipment, data centers, museums, and

hospitals, as it leaves no residue after discharge.[2][5]

From a safety and environmental perspective, Methyl Perfluoroamyl Ketone presents a

favorable profile. It has zero ozone depletion potential (ODP) and a global warming potential

(GWP) of less than one over a 100-year period.[5][6] Toxicological studies have shown that it is

not a carcinogen and, while it may cause mild eye irritation, it does not irritate the skin.[1] This

guide provides a comprehensive technical overview for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures related

to Methyl Perfluoroamyl Ketone in a laboratory and research environment.
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Chemical and Physical Properties
The handling procedures and safety precautions for any chemical are fundamentally derived

from its physical and chemical properties. Methyl Perfluoroamyl Ketone is a liquid at ambient

conditions, which simplifies its handling compared to gaseous agents.[3] Its low heat of

vaporization and high vapor pressure mean that it transitions from a liquid to a gas rapidly upon

release, a key property for its function as a fire suppressant but also a consideration for

inhalation exposure control in a lab setting.[3]

Property Value Source

Chemical Name
1,1,1,2,2,4,5,5,5-nonafluoro-4-

(trifluoromethyl)-3-pentanone
[1]

Synonyms
FK-5-1-12, Perfluoro(2-methyl-

3-pentanone)
[2]

CAS Number 756-13-8 N/A

Molecular Formula C₆F₁₂O N/A

Boiling Point 49.2 °C (120.6 °F) [3]

Vapor Pressure 40.4 kPa @ 25 °C [3]

Liquid Density 1.6 g/mL @ 25 °C [3]

Ozone Depletion Potential

(ODP)
0 [5][7]

Global Warming Potential

(GWP)
< 1 [5][7]

Atmospheric Lifetime ~5 days [5]

Toxicological Profile and Hazard Assessment
Methyl Perfluoroamyl Ketone is characterized by its low toxicity, a primary reason for its

suitability in applications where human exposure is possible.[1][4] However, as with any

chemical, understanding its toxicological limits is crucial for establishing safe handling
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protocols. The primary routes of potential exposure in a laboratory setting are inhalation and

eye contact.

Key Toxicological Data:

Acute Toxicity: The agent is considered to have low acute toxicity. It is not a skin irritant but

can cause mild, temporary eye irritation.[1]

Inhalation: While it is considered safe for use in occupied spaces at its typical fire

extinguishing design concentrations (around 4.5-6%), prolonged inhalation of high

concentrations of the vapor may cause adverse effects.[3][5] Local exhaust ventilation

should be employed when handling open containers.[8]

Carcinogenicity: The Ames test indicates that Methyl Perfluoroamyl Ketone is not a

carcinogen.[1]

No Observed Adverse Effect Level (NOAEL): For fire suppression applications, there is a

significant safety margin of over 70% between the typical design concentration and the

NOAEL.[5]

In case of exposure, the following first aid measures are recommended:

Eye Contact: Flush eyes with cool water for 15 minutes and seek medical attention if

irritation persists.[8]

Skin Contact: Wash the affected area with soap and water.[7]

Inhalation: If respiratory irritation or distress occurs, remove the individual to fresh air.[7][8]

Ingestion: Do not induce vomiting. Give two glasses of water.[7]

Hierarchy of Controls for Safe Handling
A systematic approach to safety, known as the hierarchy of controls, should be implemented to

minimize risk when working with Methyl Perfluoroamyl Ketone. This methodology prioritizes

controls from most to least effective.
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Hierarchy of Controls for Methyl Perfluoroamyl Ketone

Elimination
(Not applicable for direct use)

Substitution
(Use less hazardous alternatives if possible)

Most Effective

Engineering Controls
(e.g., Fume Hoods, Local Exhaust Ventilation)

Administrative Controls
(SOPs, Training, Labeling)

Personal Protective Equipment
(Gloves, Safety Goggles)

Least Effective

Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

Standard Operating Procedures for Handling
Adherence to established protocols is critical for ensuring safety. The following procedures are

based on best practices for handling chemical agents in a laboratory setting.

Personal Protective Equipment (PPE)
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The final line of defense against chemical exposure is appropriate PPE. The selection of PPE

should be based on a thorough risk assessment of the specific procedures being performed.

Eye Protection: Chemical safety goggles should be worn whenever there is a potential for

splashing.[9][10]

Skin Protection: While Methyl Perfluoroamyl Ketone is not a skin irritant, wearing nitrile or

neoprene gloves is a standard good laboratory practice to prevent contact.[1][11]

Contaminated clothing should be removed and laundered before reuse.[8][12]

Respiratory Protection: If working with heated material or in poorly ventilated areas, a

NIOSH-approved respirator with an organic vapor cartridge may be necessary.[9][10]

Engineering Controls
Engineering controls are designed to remove the hazard at the source, before it comes into

contact with the worker.

Ventilation: All handling of open containers of Methyl Perfluoroamyl Ketone should be

conducted in a well-ventilated area, preferably within a chemical fume hood or with local

exhaust ventilation.[7][8] This is crucial due to the chemical's volatility.[3]

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the work area.[13]

Storage and Transport
Proper storage and transport are essential to prevent accidental release and maintain chemical

integrity.

Storage Conditions: Store containers in a cool, dry, and well-ventilated place, away from

direct sunlight and heat sources.[7][14][15] Keep containers tightly closed when not in use.

[14][15][16]

Cylinder Handling: If the material is in pressurized cylinders, these must be protected from

physical damage. Do not drag, roll, or drop cylinders.[8][17] Cylinders should be stored

upright and secured to prevent them from falling over.[17]
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Incompatible Materials: Avoid contact with strong bases, amines, and alcohols.[7]

Dispensing and Use
Grounding: When transferring the liquid, use proper bonding and grounding procedures to

prevent static discharge, which could be an ignition source if flammable vapors are present.

[14][16][18]

Avoid Contamination: Do not allow liquid Methyl Perfluoroamyl Ketone to come into

contact with water or solvents, as this could render the product ineffective for its intended

use.[6]

Emergency Procedures
In the event of an accidental release or exposure, a clear and practiced emergency plan is

vital.

Spill and Leak Response
Evacuate: Evacuate non-essential personnel from the immediate area.[8]

Ventilate: Ensure the area is well-ventilated. Open windows and doors if safe to do so.[7]

Containment: For liquid spills, contain the spill using a non-combustible absorbent material

like sand or earth.[12] Prevent the material from entering sewers or confined areas.[8]

Cleanup: Use non-sparking tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[12][15][16]

Cylinder Leaks: If a pressurized cylinder is leaking, attempt to stop the flow of gas only if it

can be done without risk. If the leak is in the container or valve, move the cylinder to a safe

outdoor location and contact the supplier or emergency services.[8]
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Spill or Leak Occurs
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Caption: Basic workflow for a chemical spill response.

Waste Disposal
Disposal of Methyl Perfluoroamyl Ketone and any contaminated materials must be

conducted in strict accordance with all applicable local, state, and federal regulations.[10][19]

Do not dispose of the chemical into sewers or waterways. Contact a licensed professional

waste disposal service to ensure proper disposal.[14][20] Empty containers may retain product

residue and should be treated as hazardous until properly decontaminated.[8][12]

Conclusion
Methyl Perfluoroamyl Ketone (FK-5-1-12) is a valuable compound with a strong safety and

environmental profile, particularly in its primary role as a fire suppression agent. For laboratory

and research professionals, its safe handling hinges on a comprehensive understanding of its

properties, adherence to the hierarchy of controls, and consistent application of standard

operating procedures. By implementing robust engineering controls, utilizing appropriate

personal protective equipment, and maintaining rigorous storage and handling protocols, the

risks associated with this chemical can be effectively managed, ensuring a safe working

environment.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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